Cas no 1185178-18-0 (4-{(3-Methyl-2-butenyl)oxymethyl}piperidine Hydrochloride)

• Product Name: 4-{(3-Methyl-2-butenyl)oxymethyl}piperidine Hydrochloride
• CAS No: 1185178-18-0
• MF: C₁₁H₂₂ClNO
• MW: 219.751482486725
• CID: 4683910
• Update Time: 2025-06-15

4-{(3-Methyl-2-butenyl)oxymethyl}piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[(3-Methyl-2-butenyl)oxy]methyl}piperidine hydrochloride
• 4-{[(3-Methyl-2-butenyl)oxy]methyl}piperidinehydrochloride
• 4-{[(3-methylbut-2-en-1-yl)oxy]methyl}piperidine hydrochloride
• 4-{[(3-Methyl-2-butenyl)oxy]methyl}piperidine hydrochloride, AldrichCPR
• 4-{(3-Methyl-2-butenyl)oxymethyl}piperidine Hydrochloride

• Inchi： 1S/C11H21NO.ClH/c1-10(2)5-8-13-9-11-3-6-12-7-4-11;/h5,11-12H,3-4,6-9H2,1-2H3;1H
• InChI Key： SGCGECJGVCWUDW-UHFFFAOYSA-N
• SMILES： Cl.O(C/C=C(\C)/C)CC1CCNCC1

Computed Properties

• Exact Mass: 219.139
• Monoisotopic Mass: 219.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-{(3-Methyl-2-butenyl)oxymethyl}piperidine Hydrochloride

Professional Introduction to 4-{(3-Methyl-2-butenyl)oxymethyl}piperidine Hydrochloride (CAS No: 1185178-18-0)

4-{(3-Methyl-2-butenyl)oxymethyl}piperidine Hydrochloride, identified by its CAS number 1185178-18-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-(3-Methyl-2-butenyl)oxymethyl substituent, contribute to its unique chemical properties and make it a valuable candidate for further research and development.

The piperidine ring is a six-membered heterocyclic amine that serves as a common scaffold in many pharmacologically active agents. Its ability to interact with biological targets such as enzymes and receptors makes it highly versatile in drug design. In the case of 4-{(3-Methyl-2-butenyl)oxymethyl}piperidine Hydrochloride, the additional 3-Methyl-2-butenyl group introduces a branched alkyl chain, which can influence both the solubility and metabolic stability of the compound. These structural elements are critical in determining its pharmacokinetic behavior and potential side effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The use of high-throughput screening techniques has further accelerated the discovery process by allowing rapid evaluation of large libraries of compounds. 4-{(3-Methyl-2-butenyl)oxymethyl}piperidine Hydrochloride has been subjected to various computational studies to understand its interaction with potential biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to inflammation and pain management.

In vitro studies have been conducted to evaluate the efficacy of 4-{(3-Methyl-2-butenyl)oxymethyl}piperidine Hydrochloride in modulating key signaling pathways. Initial results indicate that this compound may interfere with the activity of cyclooxygenase enzymes (COX), which are pivotal in the production of prostaglandins—mediators of pain and inflammation. Additionally, preliminary data suggest potential interactions with serine proteases, which play a role in various physiological processes, including immune responses.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This property is particularly important for oral and parenteral administration, where bioavailability is a critical factor. The improved solubility also facilitates its use in drug delivery systems designed for targeted release.

The synthesis of 4-{(3-Methyl-2-butenyl)oxymethyl}piperidine Hydrochloride involves multi-step organic reactions, including nucleophilic substitution and alkylation processes. The choice of reagents and reaction conditions is crucial in ensuring high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and transition-metal-catalyzed cross-coupling reactions, have been employed to optimize the synthetic route. These techniques not only improve efficiency but also minimize unwanted byproducts, ensuring a cleaner final product.

The safety profile of 4-{(3-Methyl-2-butenyl)oxymethyl}piperidine Hydrochloride is under continuous evaluation through preclinical toxicology studies. These studies assess various parameters, including acute toxicity, chronic toxicity, and potential carcinogenicity. Preliminary findings suggest that the compound exhibits moderate toxicity at high doses but remains relatively safe at therapeutic concentrations. Further studies are ongoing to fully characterize its safety profile and identify any potential long-term effects.

The potential therapeutic applications of 4-{(3-Methyl-2-butenyl)oxymethyl}piperidine Hydrochloride are broad and span multiple therapeutic areas. Given its structural similarity to known analgesics and anti-inflammatory agents, it holds promise as a lead compound for developing new treatments for chronic pain disorders. Additionally, its interaction with serine proteases suggests potential utility in managing inflammatory conditions such as rheumatoid arthritis.

Future research directions include exploring the compound's efficacy in animal models of pain and inflammation. These studies will provide valuable insights into its pharmacological effects and help determine optimal dosing regimens. Furthermore, investigation into its mechanism of action at a molecular level will be essential for understanding how it interacts with biological targets and how these interactions translate into therapeutic effects.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. 4-{(3-Methyl-2-butenyl)oxymethyl}piperidine Hydrochloride exemplifies this collaborative approach, with each discipline contributing expertise to advance its understanding and potential applications. As research progresses, this compound may emerge as a significant player in the arsenal of drugs used to treat various human diseases.